3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide
• InChI: InChI=1S/C17H14N2O5S/c20-15(8-9-25(23,24)12-4-2-1-3-5-12)18-11-6-7-13-14(10-11)17(22)19-16(13)21/h1-7,10H,8-9H2,(H,18,20)(H,19,21,22)
• InChI Key: MTYWHDAXTUNFGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=CC3=C(C=C2)C(=O)NC3=O
• Molecular Formula: C17H14N2O5S
• Molecular Weight: 358.4 g/mol

Description

3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide, also known as Compound 1, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide compounds and has been shown to have potent anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of 3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide 1 involves the inhibition of COX-2 activity, which leads to a decrease in the production of inflammatory molecules. It also induces apoptosis in cancer cells by activating the caspase pathway. Additionally, 3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide 1 has been shown to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide 1 has been shown to have potent anti-inflammatory and anti-cancer effects in vitro and in vivo. In animal models, it has been shown to reduce inflammation and tumor growth. It has also been shown to have low toxicity, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide 1 in lab experiments include its potent anti-inflammatory and anti-cancer properties, its low toxicity, and its availability for research. However, one limitation is that it may not be effective in all types of cancer or inflammatory diseases, and further research is needed to determine its efficacy in different contexts.

Future Directions

There are several future directions for research on 3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide 1. One direction is to further investigate its anti-inflammatory and anti-cancer properties in different types of cancer and inflammatory diseases. Another direction is to explore its potential as a combination therapy with other anti-cancer or anti-inflammatory agents. Additionally, further research is needed to determine the optimal dosage and administration of 3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide 1 for therapeutic use.
Conclusion
3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide 1 is a potent anti-inflammatory and anti-cancer agent that has been extensively studied for its therapeutic potential. Its mechanism of action involves the inhibition of COX-2 activity, induction of apoptosis, and inhibition of NF-κB activity. While it has several advantages for lab experiments, further research is needed to determine its efficacy in different contexts and its potential as a therapeutic agent.

Scientific Research Applications

3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide 1 has been extensively studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules. Inhibition of COX-2 has been linked to the prevention and treatment of various inflammatory diseases, including arthritis, asthma, and cancer. 3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)propanamide 1 has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential therapeutic agent for cancer treatment.